Cas no 1506400-17-4 (1-(4-methylpyridin-3-yl)propan-2-one)

• Product Name: 1-(4-methylpyridin-3-yl)propan-2-one
• CAS No: 1506400-17-4
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 6110146
• PubChem ID: 82594678
• Update Time: 2025-10-29

1-(4-methylpyridin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyridin-3-yl)propan-2-one
• 2-Propanone, 1-(4-methyl-3-pyridinyl)-
• EN300-1822274
• 1506400-17-4

• Inchi： 1S/C9H11NO/c1-7-3-4-10-6-9(7)5-8(2)11/h3-4,6H,5H2,1-2H3
• InChI Key： BVZXEOGLPNMCLE-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=CN=C1)C(=O)C

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 258.7±25.0 °C(Predicted)
• pka: 5.33±0.18(Predicted)

Additional information on 1-(4-methylpyridin-3-yl)propan-2-one

Professional Introduction to 1-(4-methylpyridin-3-yl)propan-2-one (CAS No. 1506400-17-4)

1-(4-methylpyridin-3-yl)propan-2-one, chemically designated as CAS No. 1506400-17-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic ketone features a pyridine core substituted with a methyl group at the 4-position and an acetyl moiety at the 3-position, making it a versatile intermediate in synthetic chemistry. The unique structural attributes of this compound have garnered attention for its potential applications in drug development and material science.

The molecular structure of 1-(4-methylpyridin-3-yl)propan-2-one consists of a six-membered aromatic ring containing nitrogen, which is a key feature for its interaction with biological systems. The presence of the methyl group at the 4-position enhances its lipophilicity, while the acetyl group at the 3-position provides a reactive site for further functionalization. These characteristics make it an attractive building block for designing novel molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The 4-methylpyridin-3-yl moiety in this compound has been investigated for its potential role in modulating various biological pathways. Studies have shown that such derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of 1-(4-methylpyridin-3-yl)propan-2-one is its utility as a scaffold for drug discovery. Researchers have leveraged its structural flexibility to develop compounds with enhanced binding affinity and selectivity. For instance, modifications to the methylpyridine ring have led to the identification of molecules with potent anti-inflammatory and analgesic properties. These findings underscore the importance of this compound in medicinal chemistry.

The synthesis of 1-(4-methylpyridin-3-yl)propan-2-one involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the desired pyridine core. The efficiency and scalability of these synthetic routes make this compound a valuable asset for industrial applications.

Recent advancements in computational chemistry have further accelerated the discovery process involving 1-(4-methylpyridin-3-yl)propan-2-one. Molecular modeling studies have provided insights into how structural modifications can influence biological activity. These simulations have guided experimental efforts, leading to more targeted and efficient drug development campaigns.

The pharmacokinetic profile of derivatives derived from this compound has also been extensively studied. The balance between lipophilicity and polarizability is crucial for achieving optimal absorption, distribution, metabolism, and excretion (ADME) properties. By fine-tuning these parameters, researchers aim to develop drugs that are both effective and well-tolerated by patients.

Moreover, the environmental impact of synthesizing and using 1-(4-methylpyridin-3-yl)propan-2-one has been a focus of recent research. Green chemistry principles have been applied to develop more sustainable synthetic methodologies, reducing waste and minimizing hazardous byproducts. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing.

In conclusion, 1-(4-methylpyridin-3-yl)propan-2-one (CAS No. 1506400-17-4) represents a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features, coupled with its synthetic versatility, make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in addressing unmet medical needs.